Cas no 42935-25-1 (a-L-Galactopyranoside,4-aminophenyl 6-deoxy-)

a-L-Galactopyranoside,4-aminophenyl 6-deoxy- structure
42935-25-1 structure
Product Name:a-L-Galactopyranoside,4-aminophenyl 6-deoxy-
CAS No:42935-25-1
MF:C12H17NO5
MW:255.267083883286
CID:330729
PubChem ID:193826
Update Time:2025-04-19

a-L-Galactopyranoside,4-aminophenyl 6-deoxy- Chemical and Physical Properties

Names and Identifiers

    • a-L-Galactopyranoside,4-aminophenyl 6-deoxy-
    • 4-Aminophenyl 6-deoxy-α-L-galactopyranoside
    • 4-aminophenyl fucoside
    • alpha-L-Galactopyranoside, 4-aminophenyl 6-deoxy-
    • 4-aminophenyl alpha-L-fucoside
    • 4-aminophenyl 6-deoxyhexopyranoside
    • CHEBI:38345
    • para-Aminophenyl alpha-fucopyranoside
    • SCHEMBL8829594
    • P-AMINOPHENYL-A-L-FUCOPYRANOSIDE
    • Q27117464
    • 4-aminophenyl 6-deoxy-alpha-L-galactopyranoside
    • DTXSID90962800
    • 42935-25-1
    • Inchi: 1S/C12H17NO5/c1-6-9(14)10(15)11(16)12(17-6)18-8-4-2-7(13)3-5-8/h2-6,9-12,14-16H,13H2,1H3/t6-,9+,10+,11-,12-/m0/s1
    • InChI Key: CITVZWPAGDTXQI-SQKFTNEHSA-N
    • SMILES: O1[C@H]([C@H]([C@@H]([C@@H]([C@@H]1C)O)O)O)OC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 255.11067264g/mol
  • Monoisotopic Mass: 255.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 105Ų
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